Cas no 885280-31-9 ((2-(3-Fluorophenyl)thiazol-4-yl)methanamine)

• Product Name: (2-(3-Fluorophenyl)thiazol-4-yl)methanamine
• CAS No: 885280-31-9
• MF: C₁₀H₉FN₂S
• MW: 208.255264043808
• MDL: MFCD06738411
• CID: 711746
• PubChem ID: 51358539
• Update Time: 2025-04-19

(2-(3-Fluorophenyl)thiazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(3-Fluorophenyl)thiazol-4-yl)methanamine
• [2-(3-fluorophenyl)-1,3-thiazol-4-yl]methanamine
• [2-(3-FLUOROPHENYL)THIAZOL-4-YL]METHYLAMINE
• 2-(3-Fluorophenyl)-4-thiazolemethanamine
• 4-Thiazolemethanamine,2-(3-fluorophenyl)-
• C-[2-(3-FLUORO-PHENYL)-THIAZOL-4-YL]-METHYLAMINE
• FT-0711098
• AKOS010533549
• AB27115
• 885280-31-9
• 1-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]methanamine
• DTXSID90680012
• A861883

• MDL： MFCD06738411
• Inchi： 1S/C10H9FN2S/c11-8-3-1-2-7(4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2
• InChI Key： BAFDWACDUQQWDS-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 208.04700
• Monoisotopic Mass: 208.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 3.10820